Cas no 1389320-33-5 ((S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride)
(S)-1,1,1-Trifluoro-3-methyl-2-butylamine hydrochloride is a chiral amine derivative featuring a trifluoromethyl group and a methyl substituent on the β-carbon. This compound is of interest in pharmaceutical and agrochemical research due to its stereospecificity and the presence of fluorine, which can enhance metabolic stability and bioavailability. The hydrochloride salt form improves handling and solubility in aqueous systems. Its rigid structure and electron-withdrawing trifluoromethyl group make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The enantiomeric purity ensures consistent performance in asymmetric synthesis and drug discovery applications.
1389320-33-5 structure
Product Name:(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride
CAS No:1389320-33-5
MF:C5H11ClF3N
MW:177.595751047134
MDL:MFCD22380035
CID:3160989
PubChem ID:66570527
Update Time:2025-06-07
(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride
- 1389320-33-5
- (2S)-1,1,1-trifluoro-3-methylbutan-2-amine;hydrochloride
- AKOS026671950
- CS-0273259
- 823-339-3
- FS-5558
- Z1741978732
- (S)-1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride
- EN300-173029
- (S)-1,1,1-Trifluoro-3-methyl-2-butylamine hydrochloride
- (S)-1,1,1-TRIFLUORO-3-METHYLBUTAN-2-AMINE HCL
- AT14576
- (S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride
-
- MDL： MFCD22380035
- Inchi： 1S/C5H10F3N.ClH/c1-3(2)4(9)5(6,7)8;/h3-4H,9H2,1-2H3;1H/t4-;/m0./s1
- InChI Key： WBDZKNFDWWBZJN-WCCKRBBISA-N
- SMILES： Cl.FC([C@H](C(C)C)N)(F)F
Computed Properties
- Exact Mass: 177.0532115Da
- Monoisotopic Mass: 177.0532115Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 86.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T898098-50mg |
(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride |
1389320-33-5 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T898098-100mg |
(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride |
1389320-33-5 | 100mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T898098-500mg |
(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride |
1389320-33-5 | 500mg |
$ 295.00 | 2022-06-02 | ||
| Fluorochem | 093831-1g |
S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride |
1389320-33-5 | 97% | 1g |
￡83.00 | 2022-03-01 | |
| Fluorochem | 093831-5g |
S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride |
1389320-33-5 | 97% | 5g |
￡367.00 | 2022-03-01 | |
| Fluorochem | 093831-25g |
S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride |
1389320-33-5 | 97% | 25g |
￡1576.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1266664-250mg |
(2S)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride |
1389320-33-5 | 97% | 250mg |
$245 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1266664-1g |
(2S)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride |
1389320-33-5 | 97% | 1g |
$365 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1266664-5g |
(2S)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride |
1389320-33-5 | 97% | 5g |
$965 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1266664-25g |
(2S)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride |
1389320-33-5 | 97% | 25g |
$2800 | 2024-06-06 |
(S)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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